2,4,5-trifluoro-3-methoxy-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide

• IUPAC Name: 2,4,5-trifluoro-3-methoxy-N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C17H18F3N5O3/c1-27-14-12(19)9(7-10(18)13(14)20)15(26)21-8-11-22-16(24-17(23-11)28-2)25-5-3-4-6-25/h7H,3-6,8H2,1-2H3,(H,21,26)
• InChI Key: GTICQLUUYTTZJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1F)F)C(=O)NCC2=NC(=NC(=N2)OC)N3CCCC3)F
• Molecular Formula: C17H18F3N5O3
• Molecular Weight: 397.4 g/mol

Description

2,4,5-trifluoro-3-methoxy-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H18F3N5O3 and its molecular weight is 397.358. The purity is usually 95%.
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Scientific Research Applications

Antineoplastic Applications

One significant area of application is in the development of antineoplastic (anti-cancer) agents. The metabolism of Flumatinib, a tyrosine kinase inhibitor used for treating chronic myelogenous leukemia, involves complex pathways including N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, highlighting the intricate metabolic interactions and the potential for developing targeted cancer therapies (Gong et al., 2010).

Synthetic Pathways

Research into the synthesis of complex organic molecules provides insights into new chemical reactions and potential pharmaceutical applications. For example, the efficient synthesis of (S)-N-[(1-Ethyl-2-Pyrrolidinyl)Methyl]-5-(3-Fluoropropyl-2-Methoxybenzamide demonstrates the utility of diethylaminosulfur trifluoride (DAST) in creating fluorinated compounds, which are crucial in the development of neuroleptic drugs (Mukherjee, 1990).

Chemical Reactivity and Mechanism Studies

The study of unusual chemical reactions and mechanisms is another critical application. For instance, the synthesis of trifluoromethyl-substituted pyridinol derivatives revealed a novel reaction mechanism involving the addition of trifluoroacetate to the central allene carbon atom of an allenyl iminium intermediate, showcasing the diverse reactivity patterns of lithiated methoxyallene and its potential in synthesizing complex organic structures (Flögel et al., 2004).

Encapsulation and Drug Delivery

The encapsulation of lipophilic molecules for drug delivery purposes is another exciting application. The creation of water-soluble metalla-cages capable of encapsulating functionalized pyrenyl derivatives demonstrates the potential for designing novel drug delivery systems that improve the solubility and bioavailability of therapeutic agents (Mattsson et al., 2010).